Cas no 850019-73-7 (1-[3-methoxy-4-(pyrimidin-2-yloxy)phenyl]ethan-1-one)

• Product Name: 1-[3-methoxy-4-(pyrimidin-2-yloxy)phenyl]ethan-1-one
• CAS No: 850019-73-7
• CID: 4660256
• Update Time: 2025-08-05

1-[3-methoxy-4-(pyrimidin-2-yloxy)phenyl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-methoxy-4-(pyrimidin-2-yloxy)phenyl]ethan-1-one

Additional information on 1-[3-methoxy-4-(pyrimidin-2-yloxy)phenyl]ethan-1-one

Comprehensive Overview of 1-[3-methoxy-4-(pyrimidin-2-yloxy)phenyl]ethan-1-one (CAS No. 850019-73-7)

1-[3-methoxy-4-(pyrimidin-2-yloxy)phenyl]ethan-1-one, with the CAS number 850019-73-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a methoxy group, a pyrimidine ring, and a phenyl ethanone moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its pyrimidin-2-yloxy linkage is particularly noteworthy, as it enhances the compound's potential for hydrogen bonding and π-π stacking interactions, critical for drug-receptor binding.

In recent years, the demand for heterocyclic compounds like 1-[3-methoxy-4-(pyrimidin-2-yloxy)phenyl]ethan-1-one has surged due to their applications in drug discovery and crop protection. Researchers are actively exploring its role in developing kinase inhibitors, a hot topic in oncology, as well as its utility in designing herbicides and fungicides. The compound's methoxy-phenyl segment is often linked to enhanced metabolic stability, a key consideration in modern pharmacokinetics.

The synthesis of CAS 850019-73-7 typically involves multi-step organic reactions, including etherification and Friedel-Crafts acylation. These processes are optimized for high yield and purity, addressing the growing need for high-quality chemical intermediates in industrial and academic settings. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent regulatory standards.

From an SEO perspective, users frequently search for terms like "pyrimidine derivatives in drug design", "synthesis of methoxy-phenyl ketones", and "CAS 850019-73-7 suppliers". These queries reflect the compound's relevance in both academic research and industrial applications. Additionally, discussions on green chemistry and sustainable synthesis methods have increased, prompting manufacturers to adopt eco-friendly protocols for producing such intermediates.

In the context of intellectual property, several patents cite 1-[3-methoxy-4-(pyrimidin-2-yloxy)phenyl]ethan-1-one as a key intermediate for proprietary formulations. This underscores its commercial value, particularly in markets focused on innovative therapeutics and agrochemical advancements. The compound's structure-activity relationship (SAR) is also a subject of ongoing studies, with computational tools like molecular docking aiding in hypothesis generation.

To conclude, CAS 850019-73-7 represents a critical building block in modern organic synthesis, bridging gaps between medicinal chemistry and material science. Its adaptability to diverse functionalizations positions it as a staple in laboratories targeting next-generation bioactive agents. As research trends evolve, this compound is poised to remain at the forefront of scientific innovation.